Cas no 177592-87-9 (Adenosine, 8-bromo-,cyclic 3',5'-[(4,5-dimethoxy-2-nitrophenyl)methyl phosphate], (S)- (9CI))

• Product Name: Adenosine, 8-bromo-,cyclic 3',5'-[(4,5-dimethoxy-2-nitrophenyl)methyl phosphate], (S)- (9CI)
• CAS No: 177592-87-9
• MF: C₁₉H₂₀BrN₆O₁₀P
• MW: 603.274064064026
• CID: 161021
• PubChem ID: 188941
• Update Time: 2025-04-19

Adenosine, 8-bromo-,cyclic 3',5'-[(4,5-dimethoxy-2-nitrophenyl)methyl phosphate], (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-bromo-,cyclic 3',5'-[(4,5-dimethoxy-2-nitrophenyl)methyl phosphate], (S)- (9CI)
• (4aR,6R,7R,7aS)-6-(6-amino-8-bromo-9H-purin-9-yl)-2-[(4,5-dimethoxy-2-nitrobenzyl)oxy]tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol 2-oxide
• 4,5-Dimethoxy-2-nitrobenzyl-8-bromo-camp
• Caged 8-Br-camp
• 6-(6-Amino-8-bromo-9H-purin-9-yl)-2-[(4,5-dimethoxy-2-nitrophenyl)methoxy]-7-hydroxytetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• 177592-87-9
• (4aR,6R,7R,7aS)-6-(6-amino-8-bromopurin-9-yl)-2-[(4,5-dimethoxy-2-nitrophenyl)methoxy]-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
• DTXSID50938965

• Inchi： 1S/C19H20BrN6O10P/c1-31-10-3-8(9(26(28)29)4-11(10)32-2)5-33-37(30)34-6-12-15(36-37)14(27)18(35-12)25-17-13(24-19(25)20)16(21)22-7-23-17/h3-4,7,12,14-15,18,27H,5-6H2,1-2H3,(H2,21,22,23)/t12-,14-,15-,18-,37?/m1/s1
• InChI Key： DNPINJJWFMWFRD-KUUOUUIGSA-N
• SMILES： BrC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@H]2[C@@H](COP(=O)(OCC3C=C(C(=CC=3[N+](=O)[O-])OC)OC)O2)O1)O

Computed Properties

• Exact Mass: 602.01619g/mol
• Monoisotopic Mass: 602.01619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 208Ų